Cas no 851808-39-4 (1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product name: 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-39-4
• MF: C₁₉H₁₅ClN₂O₂S
• MW: 370.852602243423
• CID: 5933005
• PubChem ID: 4304296

1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• benzofuran-2-yl(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, 2-benzofuranyl[2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• 1-(1-benzofuran-2-carbonyl)-2-{[(3-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 1-benzofuran-2-yl-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• CCG-28792
• 851808-39-4
• AKOS024589484
• F0630-1838

• Inchi： 1S/C19H15ClN2O2S/c20-15-6-3-4-13(10-15)12-25-19-21-8-9-22(19)18(23)17-11-14-5-1-2-7-16(14)24-17/h1-7,10-11H,8-9,12H2
• InChI Key： OIQMYYFIYJWXLT-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC=C2O1)(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)=O

Computed Properties

• Exact Mass: 370.0542766g/mol
• Monoisotopic Mass: 370.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų
• XLogP3: 4.6

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 522.6±60.0 °C(Predicted)
• pka: 1.61±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(1-Benzofuran-2-carbonyl)-2-{(3-Chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-39-4)

The compound 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-39-4) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex architecture, featuring a benzofuran moiety linked to a dihydroimidazole ring via a carbonyl group, along with a 3-chlorophenylmethylsulfanyl substituent, makes it a compelling subject for synthetic and medicinal chemistry studies. Researchers are particularly intrigued by its potential applications in drug discovery, given its resemblance to bioactive scaffolds found in FDA-approved drugs.

In recent years, the demand for novel heterocyclic compounds like 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has surged, driven by the need for innovative therapeutic agents. This compound's CAS No. 851808-39-4 is frequently searched in academic databases and patent literature, reflecting its relevance in targeted drug design and small-molecule inhibitors. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, making it a candidate for treating inflammation, metabolic disorders, or infectious diseases. The presence of the chlorophenyl group further enhances its lipophilicity, a critical factor in pharmacokinetic optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 851808-39-4 involves multi-step organic reactions, including acylations, cyclizations, and thioether formations. These methods align with green chemistry principles, as researchers explore solvent-free or catalytic approaches to improve yield and sustainability. The compound's imidazole core is particularly noteworthy, as this motif is prevalent in many agrochemicals and pharmaceuticals, underscoring its versatility. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure.

The growing interest in 1-(1-benzofuran-2-carbonyl)-2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is also tied to broader trends in precision medicine and computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models are increasingly used to predict its bioactivity, reducing the need for extensive lab trials. Additionally, its potential as a lead compound for cancer therapeutics has been explored, given the benzofuran group's documented antitumor properties. These applications resonate with current searches for "next-generation heterocyclic drugs" and "small-molecule modulators."

In conclusion, CAS No. 851808-39-4 represents a promising avenue for interdisciplinary research, bridging synthetic chemistry, pharmacology, and materials science. Its benzofuran and imidazole hybrid structure offers a template for developing new bioactive molecules, while its chlorophenyl substituent provides opportunities for structural diversification. As the scientific community continues to investigate its properties, this compound may soon emerge as a cornerstone in the development of innovative therapeutic agents.